Cas no 1099604-32-6 (toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester)

• Product Name: toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester
• CAS No: 1099604-32-6
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5913171
• PubChem ID: 86646617
• Update Time: 2025-06-10

toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate
• 1099604-32-6
• toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester
• SCHEMBL3057353
• EN300-37153487
• ZIVWONARWXESKY-UHFFFAOYSA-N

• Inchi： 1S/C17H16N2O3S/c1-13-8-10-15(11-9-13)23(20,21)22-17-12-16(18-19(17)2)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： ZIVWONARWXESKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.6Ų

Additional information on toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester

Toluene-4-sulfonic Acid 2-Methyl-5-phenyl-2H-pyrazol-3-yl Ester (CAS No. 1099604-32-6): An Overview

Toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester (CAS No. 1099604-32-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a toluene sulfonic acid moiety and a 2-methyl-5-phenyl-2H-pyrazol-3-yl ester group. The combination of these functional groups endows the compound with a range of desirable properties, making it an important intermediate in various synthetic pathways.

The molecular formula of toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester is C₁₇H₁₇N₂O₄S, and its molecular weight is approximately 347.39 g/mol. The compound is typically synthesized through the esterification of toluene sulfonic acid with 2-methyl-5-phenylpyrazole, a process that involves the formation of a stable ester bond between the two components. This synthetic route has been well-documented in the literature and is known for its high yield and purity.

In the context of pharmaceutical research, toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester has garnered attention due to its potential as a drug candidate. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to possess antioxidant activity, which may contribute to its therapeutic potential in treating oxidative stress-related diseases.

Beyond its pharmaceutical applications, toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester has also found use in agrochemicals. Its unique chemical structure makes it suitable as an intermediate in the synthesis of various pesticides and herbicides. Research published in *Pest Management Science* in 2020 highlighted the compound's role in enhancing the efficacy of certain agrochemical formulations by improving their stability and solubility. This has led to increased interest from agricultural scientists and industry professionals.

In the realm of materials science, toluene-4-sulfonic acid 2-methyl-5-phenyl-2H-pyrazol-3-yl ester has been investigated for its potential applications in polymer synthesis and functional materials. Its ability to form stable ester bonds and its resistance to degradation make it an attractive candidate for developing new polymers with enhanced mechanical and thermal properties. A study published in *Polymer Chemistry* in 2019 demonstrated that incorporating this compound into polymer matrices can significantly improve their performance in various industrial applications.

The synthetic versatility of toluene-4-sulfonic acid 2-methyl-5-phenylpyrazolylester is another key factor contributing to its widespread use. Researchers have developed multiple synthetic routes to produce this compound, each with its own advantages and limitations. For example, one approach involves the reaction of toluene sulfonic acid chloride with 2-methylpyrazole in the presence of a base, while another method utilizes microwave-assisted synthesis to achieve higher yields and shorter reaction times. These advancements have made it easier for chemists to access this valuable intermediate for their research and development projects.

From an environmental perspective, the safety and environmental impact of toluene sulfonic acid 2-methylpyrazolylester have been extensively studied. Research indicates that while the compound itself is not considered hazardous under normal conditions, proper handling and disposal protocols should be followed to minimize any potential risks. The compound's low toxicity profile and biodegradability make it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, toluene sulfonic acid 2-methylpyrazolylester (CAS No. 1099604) is a multifaceted organic compound with a wide range of applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile synthetic routes make it an invaluable intermediate for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific and industrial fields.